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Compound of Interest

Compound Name: (2E)-pentenoyl-CoA

Cat. No.: B15550035 Get Quote

This document provides immediate safety, logistical, and procedural information for the proper

handling and disposal of (2E)-pentenoyl-CoA. The guidance is intended for researchers,

scientists, and professionals in drug development to ensure safe laboratory practices.

(2E)-pentenoyl-CoA, a monounsaturated fatty acyl-CoA, requires careful handling due to its

potential hazards. While a specific Safety Data Sheet (SDS) for (2E)-pentenoyl-CoA is not

readily available, data for similar chemicals suggest it may cause skin, eye, and respiratory

irritation. Therefore, disposal procedures should be aligned with those for hazardous chemical

waste.

Key Chemical and Physical Properties
A summary of the key properties for (2E)-pentenoyl-CoA and a related compound are

presented below for easy reference. This information is crucial for understanding its behavior

and potential interactions.
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Property (2E)-pentenoyl-CoA
2-methyl-(2E)-pentenoyl-
CoA(4-)

Molecular Formula C26H42N7O17P3S[1] C27H40N7O17P3S-4[2]

Molecular Weight 849.63 g/mol [1] 859.6 g/mol [2]

Physical Form Solid Not specified

Solubility Soluble in water[3] Not specified

Storage

Recommended to store under

conditions specified in the

Certificate of Analysis[1]

Not specified

Immediate Safety and Handling Protocols
Prior to handling (2E)-pentenoyl-CoA, it is imperative to adhere to the following safety

measures to minimize exposure and risk.

Personal Protective Equipment (PPE):

Gloves: Wear appropriate chemical-resistant gloves.

Eye Protection: Use safety glasses or goggles.

Lab Coat: A standard laboratory coat is required.

Respiratory Protection: If handling in a way that generates dust or aerosols, use a respirator.

Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood, especially when

handling the solid form to avoid inhalation of dust.

First Aid Measures:

Skin Contact: Immediately wash the affected area with plenty of soap and water. If skin

irritation occurs, seek medical attention.
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Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.

Inhalation: Move the person to fresh air and keep them comfortable for breathing. Call a

poison center or doctor if you feel unwell.

Ingestion: Rinse mouth with water. Do NOT induce vomiting. Seek medical attention.

Step-by-Step Disposal Procedure
The proper disposal of (2E)-pentenoyl-CoA is critical to ensure environmental safety and

regulatory compliance. The following procedure outlines the necessary steps for its disposal as

a hazardous chemical waste.

Waste Identification and Segregation:

Treat all (2E)-pentenoyl-CoA waste, including empty containers, contaminated PPE, and

solutions, as hazardous chemical waste.

Do not mix with non-hazardous waste.

Waste Collection and Storage:

Collect waste in a designated, properly labeled, and sealed container. The container must

be compatible with the chemical.

The label should clearly state "Hazardous Waste" and identify the contents as "(2E)-
pentenoyl-CoA".

Store the waste container in a designated, secure, and well-ventilated area, away from

incompatible materials.

Disposal:

Dispose of the chemical waste through an approved and licensed hazardous waste

disposal company[4].
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Follow all local, state, and federal regulations for hazardous waste disposal.

Do not pour (2E)-pentenoyl-CoA down the drain or dispose of it in regular trash.

Experimental Workflow for Disposal
The logical workflow for the proper disposal of (2E)-pentenoyl-CoA is illustrated in the diagram

below. This visual guide provides a clear, step-by-step process to follow from handling to final

disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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